Cas no 2807456-48-8 ((6-Bromo-3-butoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (6-Bromo-3-butoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2807456-48-8
• MF: C₁₁H₁₄BrFOS
• MW: 293.19566488266
• CID: 6795781
• PubChem ID: 164895465
• Update Time: 2024-09-13

(6-Bromo-3-butoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34764533
• (6-Bromo-3-butoxy-2-fluorophenyl)(methyl)sulfane
• 2807456-48-8

• Inchi： 1S/C11H14BrFOS/c1-3-4-7-14-9-6-5-8(12)11(15-2)10(9)13/h5-6H,3-4,7H2,1-2H3
• InChI Key： XKGKAKAEICMVSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1SC)F)OCCCC

Computed Properties

• Exact Mass: 291.99328g/mol
• Monoisotopic Mass: 291.99328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.5Ų